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cat. No.: B15423547

Diethyl 1-hexynyl Phosphate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive technical overview of diethyl 1-hexynyl phosphate,
a member of the alkynyl phosphate class of organophosphates. While specific experimental
data for this compound is limited in publicly accessible literature, this guide synthesizes
available information on its chemical identity and explores its potential biological significance as
a serine enzyme inhibitor. Drawing parallels from related compounds and general principles of
organophosphate chemistry, this paper aims to provide a foundational resource for researchers
interested in this molecule.

Chemical and Physical Properties

Precise experimental values for the physical properties of diethyl 1-hexynyl phosphate are
not readily available in the surveyed scientific literature. However, based on its molecular
structure and data from related organophosphate esters, the following properties can be
anticipated.

Table 1: Physicochemical Properties of Diethyl 1-hexynyl Phosphate and Related
Compounds
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Diethyl 1- . .
Diethyl Diethyl (1- . .
hexynyl Diethyl Diethyl
hexyl cyanoethyl) .
Property Phosphate phosphite[2 phosphate[
. phosphate][ phosphonat
(PredictedIl 1] 31141
e
nferred)
Molecular C10H1904P[
C10H2304P C7H14NO3P C4H1103P C4H1104P
Formula 5]
Molecular 234.229
) 238.26 g/mol 191.16 g/mol 138.10 g/mol 154.10 g/mol
Weight g/mol [5]
112270-92-
CAS Number 5[5] 7110-49-8 29668-61-9 762-04-9 598-02-7
N ) Data not Data not 140-141 50-51 °C/2
Boiling Point ) ) 203.0°C
available available °C/11 mmHg mmHg
) ) Data not Data not Data not Data not
Melting Point ) ) ) -70 °C )
available available available available
) Data not Data not 1.085g/mLat 1.072 g/mL at
Density ) ) 1.29 g/mL
available available 25°C 25°C
Refractive Data not Data not Data not
_ _ n20/D 1.432 n20/D 1.407 _
Index available available available
Expected to o ) )
) Miscible with Slightly
. be soluble in Data not Data not ] ]
Solubility ] ) ] water (with soluble in
organic available available )
hydrolysis) water
solvents.

Synthesis and Experimental Protocols

A detailed, experimentally validated protocol for the synthesis of diethyl 1-hexynyl phosphate

is not explicitly available in the reviewed literature. However, a general approach to the

synthesis of alkynyl phosphates can be inferred from established organophosphorus chemistry.

The synthesis would likely involve the reaction of a 1-hexynyl precursor with a suitable

phosphorylating agent.
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A plausible synthetic route, based on the synthesis of other alkynyl phosphates, would be the
reaction of the lithium salt of 1-hexyne with diethyl chlorophosphate.

Hypothetical Experimental Protocol:

Materials:

e 1-Hexyne

e n-Butyllithium (n-BuLi) in hexanes

» Diethyl chlorophosphate

e Anhydrous diethyl ether or tetrahydrofuran (THF)

e Anhydrous sodium sulfate

e Saturated aqueous ammonium chloride solution

o Standard glassware for anhydrous reactions (e.g., oven-dried, flask with septum, magnetic
stirrer)

 Inert atmosphere (e.g., nitrogen or argon)

Procedure:

e A solution of 1-hexyne in anhydrous diethyl ether or THF would be cooled to a low
temperature (e.g., -78 °C) under an inert atmosphere.

e An equimolar amount of n-butyllithium in hexanes would be added dropwise to the solution
to deprotonate the terminal alkyne, forming lithium hexynilide. The reaction mixture would be
stirred at this temperature for a specified time to ensure complete formation of the lithium
salt.

 Diethyl chlorophosphate would then be added dropwise to the solution of lithium hexynilide
at the same low temperature.
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 After the addition is complete, the reaction mixture would be allowed to warm slowly to room
temperature and stirred for several hours to ensure the reaction goes to completion.

e The reaction would be quenched by the slow addition of a saturated aqueous solution of
ammonium chloride.

e The organic layer would be separated, and the aqueous layer extracted with diethyl ether.

e The combined organic layers would be washed with brine, dried over anhydrous sodium
sulfate, filtered, and the solvent removed under reduced pressure.

e The crude product would then be purified by vacuum distillation or column chromatography
to yield diethyl 1-hexynyl phosphate.

Note: This is a generalized, hypothetical protocol and would require optimization and validation
in a laboratory setting. Diethyl chlorophosphate is a hazardous substance and should be
handled with appropriate safety precautions.

Biological Activity: Inhibition of Serine Enzymes

The primary documented biological activity of alkynyl phosphates, including hexynyl diethyl
phosphates, is the potent inhibition of serine enzymes.[6] Serine proteases are a large family of
enzymes that play crucial roles in a vast array of physiological and pathological processes,
including digestion, blood coagulation, inflammation, and cell signaling.[7][8][9]

The inhibitory mechanism of organophosphates on serine proteases involves the covalent
modification of the active site serine residue.[10][11][12] The phosphorus atom of the
organophosphate is electrophilic and is attacked by the nucleophilic hydroxyl group of the
serine residue in the enzyme's active site. This results in the formation of a stable,
phosphorylated enzyme that is catalytically inactive.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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